Cas no 1015603-63-0 (2-((3-Fluoro-4-methoxyphenyl)sulfonyl)acetonitrile)

• Product Name: 2-((3-Fluoro-4-methoxyphenyl)sulfonyl)acetonitrile
• CAS No: 1015603-63-0
• MF: C₉H₈FNO₃S
• MW: 229.22812461853
• CID: 3157877
• PubChem ID: 24220792
• Update Time: 2025-04-21

2-((3-Fluoro-4-methoxyphenyl)sulfonyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((3-Fluoro-4-methoxyphenyl)sulfonyl)acetonitrile
• 2-(3-fluoro-4-methoxybenzenesulfonyl)acetonitrile
• 2-(3-fluoro-4-methoxyphenyl)sulfonylacetonitrile
• SCHEMBL17376631
• AKOS000272907
• STK642573
• [(3-fluoro-4-methoxyphenyl)sulfonyl]acetonitrile
• 4-[(Cyanomethyl)sulphonyl]-2-fluoroanisole
• 4-[(Cyanomethyl)sulfonyl]-2-fluoroanisole
• CS-0364047
• VS-02713
• BBL010860
• 1015603-63-0

• Inchi： 1S/C9H8FNO3S/c1-14-9-3-2-7(6-8(9)10)15(12,13)5-4-11/h2-3,6H,5H2,1H3
• InChI Key： UKQLDLRIUTTYGE-UHFFFAOYSA-N
• SMILES： S(CC#N)(C1C=CC(=C(C=1)F)OC)(=O)=O

Computed Properties

• Exact Mass: 229.020892g/mol
• Monoisotopic Mass: 229.020892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 229.23g/mol
• XLogP3: 1
• Topological Polar Surface Area: 75.5Ų